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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-Nitroso
Dalbavancin, a potential nitrosamine drug substance-related impurity (NDSRI) of the
glycopeptide antibiotic Dalbavancin. Given the classification of many nitrosamines as probable
human carcinogens, rigorous analytical characterization is essential for drug safety and
regulatory compliance.[1][2] This document outlines the key mass spectrometry (MS) and
nuclear magnetic resonance (NMR) spectroscopy methodologies and presents the expected
data for the identification and quantification of this impurity.

Introduction to N-Nitroso Dalbavancin

N-Nitroso Dalbavancin (Molecular Formula: CssHo9Cl2N11029, Molecular Weight: ~1845.7
g/mol ) is an NDSRI that can potentially form from the nitrosation of the secondary amine
present in the Dalbavancin structure.[3][4] The presence of nitrosating agents, such as residual
nitrites from excipients or manufacturing processes, can lead to its formation during synthesis
or storage.[5] Regulatory agencies worldwide have issued stringent guidelines for the control of
such impurities in pharmaceutical products.[6][7][8]
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The analytical challenge lies in detecting and quantifying this large, complex molecule at trace
levels within the Dalbavancin drug substance matrix. High-sensitivity techniques like liquid
chromatography-tandem mass spectrometry (LC-MS/MS) are indispensable for this purpose.[9]
NMR spectroscopy provides crucial structural confirmation, which is especially important for
asymmetrical nitrosamines that can exist as a mixture of Z/E isomers.[10]

Mass Spectrometry (MS) Analysis

High-Resolution Mass Spectrometry (HRMS), particularly coupled with liquid chromatography,
is the primary technique for the detection and quantification of N-Nitroso Dalbavancin.[2][11]
The method provides the high sensitivity and specificity required to identify this impurity at
levels stipulated by regulatory bodies.

Predicted Mass Spectrometry Data

The following table summarizes the expected high-resolution mass spectrometry data for N-
Nitroso Dalbavancin. The fragmentation pattern is predicted based on established
fragmentation pathways for nitrosamine compounds, which commonly include the neutral loss
of the nitroso group (*NO).[11][12]

lon Predicted m/z Description

[M+H]* 1846.6066 Protonated parent molecule
Doubly charged parent

[M+2H]> 923.8072

molecule

Fragment resulting from the
[M+H-NOJ* 1816.6162 loss of the nitroso radical (30
Da)

Experimental Protocol: LC-MS/IMS

This protocol is a representative method for the analysis of N-Nitroso Dalbavancin in a
Dalbavancin drug substance.

1. Sample Preparation:
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Accurately weigh 100 mg of the Dalbavancin sample into a volumetric flask.

Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a
final concentration of 1 mg/mL.

Filter the solution through a 0.22 um PVDF syringe filter before injection.[13]
. Liquid Chromatography Conditions:
Instrument: UHPLC system.

Column: C18 stationary phase (e.g., Acquity UPLC BEH C18, 2.1 mm x 100 mm, 1.7 pum).
[14]

Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.[14]
Gradient Elution:

0-1 min: 95% A

[¢]

[e]

1-10 min: Linear gradient from 95% A to 5% A

10-12 min: Hold at 5% A

o

[¢]

12.1-15 min: Return to 95% A and equilibrate
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 pL.
. Mass Spectrometry Conditions:
Instrument: High-Resolution Mass Spectrometer (e.g., Orbitrap or Q-TOF).[2]

lonization Mode: Positive Electrospray lonization (ESI+).
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e Scan Mode: Full scan for identification and targeted MS/MS or Parallel Reaction Monitoring
(PRM) for quantification.

o Capillary Voltage: 3.5 kV.

e Source Temperature: 120 °C.

o Desolvation Temperature: 350 °C.
o Collision Gas: Argon.

» Collision Energy: Optimized for the specific transitions (typically 20-40 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the unambiguous structural confirmation of N-Nitroso
Dalbavancin. Due to the restricted rotation around the N-N bond, asymmetrical nitrosamines
typically exhibit two distinct sets of NMR signals corresponding to the Z and E isomers, which
may coalesce at higher temperatures.[10]

Predicted *H NMR Data

The following table outlines the predicted key *H NMR chemical shifts for N-Nitroso
Dalbavancin. The presence of the N-nitroso group is expected to significantly downfield shift
the signals of the adjacent N-methyl group and methylene protons. The data is presented as
two potential signals for key protons to account for the possible presence of Z/E isomers.

) Predicted Chemical Shift Predicted Chemical Shift
Proton Assignment
(ppm) - Isomer 1 (ppm) - Isomer 2
N-CHs (nitroso adjacent) ~3.8-4.2 ~3.1-35
Aromatic Protons ~6.0-8.5 ~6.0-8.5
Anomeric Protons ~5.0-55 ~5.0-55
Aliphatic Chain Protons ~0.8-25 ~0.8-25

Experimental Protocol: NMR Spectroscopy
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1. Sample Preparation:

e Dissolve 5-10 mg of the isolated N-Nitroso Dalbavancin reference standard or enriched
sample in a suitable deuterated solvent (e.g., DMSO-des, Methanol-da).

» Transfer the solution to a 5 mm NMR tube.

2. NMR Acquisition Parameters:

e Instrument: 500 MHz (or higher) NMR spectrometer.
e Experiments: *H, 3C, COSY, HSQC, HMBC.

e Solvent: DMSO-ds.

o Temperature: 298 K (Variable temperature experiments from 298 K to 353 K can be
performed to study isomer coalescence).[10]

e 1H Parameters:
o Pulse Program: zg30
o Number of Scans: 128
o Relaxation Delay: 2.0 s
o Acquisition Time: 3.0 s
o 13C Parameters:
o Pulse Program: zgpg30
o Number of Scans: 2048

o Relaxation Delay: 2.0 s

Workflow and Logical Relationships
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The identification and control of N-Nitroso Dalbavancin require a systematic workflow. This
involves an initial risk assessment, followed by sensitive screening and definitive confirmation.

Evaluate Manufacturing Process
& Raw Materials for
Nitrosating Agents

Risk Assessment

LC-HRMS Screening of
Dalbavancin Batches

;

Tentative Identification by
Accurate Mass (m/z 1846.6066)

Screening & Detection

MS/MS Fragmentation Analysis
(Loss of NO, m/z 1816.6162)

or Unambiguous ID

Structural Confirmation by Validated LC-MS/MS
2D NMR Spectroscopy Quantification

Confirmation & Quantification

Implement Process Controls
& Set Specifications

Control Strategy

Figure 1: Analytical Workflow for N-Nitroso Dalbavancin
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Figure 1: Analytical Workflow for N-Nitroso Dalbavancin

A predicted fragmentation pathway for N-Nitroso Dalbavancin is crucial for developing
targeted MS/MS methods. The primary fragmentation is expected to be the loss of the nitroso

group.

[M+H]* NO (30 Da) [M+H-NOT* CID
- o - Further Fragments
T"’Z 1846.6066 . . m/z 18.16'61.62 " | (Peptide Backbone Cleavage)
(N-Nitroso Dalbavancin) (Dalbavancin Imine lon)

Figure 2: Predicted MS Fragmentation of N-Nitroso Dalbavancin

Click to download full resolution via product page

Figure 2: Predicted MS Fragmentation of N-Nitroso Dalbavancin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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